Tert-butyl 2-amino-5-fluoro-4-methylbenzoate
Overview
Description
Tert-butyl 2-amino-5-fluoro-4-methylbenzoate is a chemical compound that has gained significant attention in scientific research due to its potential use in various applications.
Scientific Research Applications
Tert-butyl 2-amino-5-fluoro-4-methylbenzoate has been studied for its potential use in various scientific research applications. It has been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. It has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.
Mechanism of Action
The mechanism of action of tert-butyl 2-amino-5-fluoro-4-methylbenzoate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, which may contribute to its antimicrobial and anticancer properties.
Biochemical and Physiological Effects
Tert-butyl 2-amino-5-fluoro-4-methylbenzoate has been shown to have minimal toxicity in vitro. However, further studies are needed to determine its toxicity in vivo. It has also been shown to have minimal effects on human red blood cells, suggesting that it may be safe for use in humans.
Advantages and Limitations for Lab Experiments
One advantage of using tert-butyl 2-amino-5-fluoro-4-methylbenzoate in lab experiments is its potential as a new antibiotic and anticancer agent. However, one limitation is that further studies are needed to determine its toxicity and efficacy in vivo.
Future Directions
Future research directions for tert-butyl 2-amino-5-fluoro-4-methylbenzoate include studying its mechanism of action in more detail, determining its toxicity and efficacy in vivo, and exploring its potential use in other scientific research applications. Additionally, further studies are needed to optimize the synthesis method and improve the yield of the final product.
Synthesis Methods
Tert-butyl 2-amino-5-fluoro-4-methylbenzoate can be synthesized through a multistep process involving the reaction of 5-fluoro-4-methylbenzoic acid with tert-butyl carbamate and thionyl chloride. The resulting intermediate is then reacted with ammonia to yield the final product.
properties
IUPAC Name |
tert-butyl 2-amino-5-fluoro-4-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO2/c1-7-5-10(14)8(6-9(7)13)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVJNERUDFSXEFS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1F)C(=O)OC(C)(C)C)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-amino-5-fluoro-4-methylbenzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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